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Compound of Interest

Compound Name: Furylacrylic acid

Cat. No.: B7790982 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Furylacrylic acid, a furan derivative with the chemical formula C₇H₆O₃, has been a compound

of interest in organic synthesis and medicinal chemistry for over a century.[1] Characterized by

a furan ring attached to an acrylic acid moiety, this molecule serves as a versatile building block

for more complex chemical structures, including pharmaceuticals and polymers. This technical

guide provides an in-depth exploration of the discovery, historical synthesis, and known

biological interactions of furylacrylic acid, presenting key data in a structured format for

researchers and drug development professionals.

Physicochemical Properties
Furylacrylic acid is a crystalline solid, appearing as pale yellow to brown needles or powder.

[1] It is soluble in various organic solvents and moderately soluble in water.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b7790982?utm_src=pdf-interest
https://www.benchchem.com/product/b7790982?utm_src=pdf-body
https://cymitquimica.com/cas/539-47-9/
https://www.benchchem.com/product/b7790982?utm_src=pdf-body
https://www.benchchem.com/product/b7790982?utm_src=pdf-body
https://cymitquimica.com/cas/539-47-9/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7790982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name 3-(furan-2-yl)prop-2-enoic acid

CAS Number 539-47-9

Molecular Formula C₇H₆O₃

Molecular Weight 138.12 g/mol

Melting Point 139-141 °C

Boiling Point 286 °C

Historical Discovery and Synthesis
While the broader field of furan chemistry dates back to the late 18th century, the first synthesis

of furylacrylic acid is attributed to the pioneering work of English chemist William Henry

Perkin in 1877.[2][3] Perkin's synthesis utilized what is now known as the Perkin reaction, a

method for the production of α,β-unsaturated aromatic acids.[2][3]

Historically, two primary methods have been established for the synthesis of furylacrylic acid:

the Perkin reaction and the Knoevenagel condensation.

The Perkin Reaction: The Genesis of Furylacrylic Acid
The seminal synthesis of furylacrylic acid was achieved through the Perkin reaction, which

involves the aldol condensation of an aromatic aldehyde with an acid anhydride in the

presence of an alkali salt of the acid.[2][3] In the case of furylacrylic acid, furfural (an aromatic

aldehyde derived from biomass) is reacted with acetic anhydride and an alkali acetate.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b7790982?utm_src=pdf-body-img
https://www.benchchem.com/product/b7790982?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7790982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. CAS 539-47-9: Furylacrylic acid | CymitQuimica [cymitquimica.com]

2. Perkin Reaction [drugfuture.com]

3. Perkin reaction - Wikipedia [en.wikipedia.org]

4. Perkin Reaction (Chapter 91) - Name Reactions in Organic Synthesis
[resolve.cambridge.org]

To cite this document: BenchChem. [The Discovery and History of Furylacrylic Acid: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7790982#discovery-and-history-of-furylacrylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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